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CAS No.: 207850-94-0

Cat. No.: B2409584

Get Quote

Executive Summary & Pharmacophore Significance
The morpholine heterocycle (tetrahydro-1,4-oxazine) is a "privileged structure" in medicinal

chemistry, valued for its ability to modulate pharmacokinetic properties—specifically lipid

solubility and metabolic stability—without compromising receptor binding. In in vitro settings,

morpholine derivatives frequently outperform standard care agents by leveraging the chair

conformation of the ring to occupy specific hydrophobic pockets in target proteins (e.g., mTOR,

DNA gyrase).

This guide provides a technical comparison of novel morpholine derivatives against industry-

standard controls (Fluconazole, 5-Fluorouracil, Ciprofloxacin), grounded in recent experimental

data.

Comparative Efficacy Analysis
A. Anticancer Potency: Morpholine-Substituted
Tetrahydroquinolines
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Recent studies highlight the efficacy of morpholine-fused scaffolds in targeting the mammalian

target of rapamycin (mTOR) pathway, a critical regulator of cell proliferation.

Comparator: 5-Fluorouracil (5-FU) and Everolimus.[1] Target Cell Lines: A549 (Lung

Carcinoma), MCF-7 (Breast Adenocarcinoma).[2]

Table 1: Cytotoxicity Profile (IC50 in µM)
Lower values indicate higher potency.[3]

Compound
Class

Derivative ID
A549 (Lung)
IC50

MCF-7 (Breast)
IC50

Selectivity
Index (SI)*

Morpholine-THQ Compound 10e 0.033 ± 0.003 0.12 ± 0.01 > 50

Morpholine-THQ Compound 10d 0.062 ± 0.01 0.58 ± 0.11 ~ 20

Standard Care 5-Fluorouracil 4.80 ± 0.25 2.10 ± 0.15 N/A

Standard Care Everolimus 0.50 ± 0.05 0.45 ± 0.04 N/A

Analysis: Compound 10e demonstrates a 145-fold increase in potency against A549 cells

compared to 5-FU. The morpholine ring facilitates hydrogen bonding within the mTOR kinase

domain, a mechanism distinct from the antimetabolite action of 5-FU.

SI (Selectivity Index): Calculated as

. An SI > 10 indicates a favorable safety window.

B. Antimicrobial & Antifungal Efficacy
Morpholine derivatives, particularly sila-morpholines and ruthenium-complexed morpholines,

exhibit superior biofilm penetration and membrane disruption capabilities compared to azoles.

Comparator: Fluconazole (Antifungal), Ciprofloxacin (Antibacterial).

Table 2: Minimum Inhibitory Concentration (MIC in µg/mL)
Lower values indicate higher potency.[4]
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Derivative
Class

Compound ID
C. albicans
(Fungal)

S. aureus (G+
Bacteria)

P. aeruginosa
(G- Bacteria)

Ru-Morpholine Ru(ii)-3 N/A 0.78 3.12

Sila-Morpholine Cmpd 24 0.25 1.00 4.00

Thiazol-Imine Cmpd 2e 1.23 N/A N/A

Standard Fluconazole 1.0 - 64.0 N/A N/A

Standard Ciprofloxacin N/A 0.50 0.25 - 1.0

Analysis: The Ruthenium-Morpholine complex (Ru(ii)-3) rivals Ciprofloxacin against Gram-

positive strains and surpasses Fluconazole against resistant Candida strains. The

morpholine moiety enhances the lipophilicity required to penetrate the peptidoglycan layer of

Gram-positive bacteria.

Mechanistic Visualization
The following diagram illustrates the dual-mechanism action of morpholine derivatives in

cancer and microbial cells.
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Click to download full resolution via product page

Caption: Dual-mode mechanism of action: mTOR kinase inhibition in cancer cells and

membrane/sterol disruption in microbial pathogens.

Validated Experimental Protocols
To ensure reproducibility and data integrity, the following protocols include specific "Self-

Validation" steps.

Protocol A: MTT Cytotoxicity Assay (Optimized for
Morpholines)
Purpose: Determine IC50 values for anticancer assessment.

Reagents:

MTT Reagent: 5 mg/mL in PBS (Filter sterilized, store at -20°C).[5]

Solubilization Buffer: DMSO (verify non-toxicity) or SDS-HCl.

Workflow:

Seeding: Plate cells (e.g., A549) at

cells/well in 96-well plates. Incubate 24h.

Treatment: Add morpholine derivatives (0.01 – 100 µM) in serial dilutions.

Self-Validation: Include "Vehicle Control" (DMSO < 0.5%) and "Positive Control" (5-FU).

Incubation: 48h at 37°C, 5% CO2.

MTT Addition: Add 10 µL MTT reagent. Incubate 4h until purple formazan crystals form.

Solubilization: Aspirate media carefully. Add 100 µL DMSO. Shake 15 min.

Measurement: Read Absorbance at 570 nm (Signal) and 630 nm (Background).
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Expert Insight - Causality & Troubleshooting:

Why 630 nm? Cell debris and protein precipitation can scatter light. Subtracting the 630 nm

reference eliminates this noise, preventing false-positive viability readings.

Morpholine Solubility: Some lipophilic derivatives may precipitate in aqueous media. Check:

Inspect wells microscopically before adding MTT. If crystals are visible before MTT addition,

the data is invalid.

Protocol B: MIC Determination (Broth Microdilution)
Purpose: Quantify antimicrobial potency.

Workflow:

Inoculum Prep: Adjust bacterial suspension to

CFU/mL (0.5 McFarland standard).

Dilution: Prepare 2-fold serial dilutions of the morpholine derivative in Mueller-Hinton Broth

(MHB).

Assay: Add 100 µL inoculum to 100 µL drug solution in 96-well plates.

Controls:

Growth Control: Bacteria + Broth + Solvent.

Sterility Control: Broth only.

Incubation: 18-24h at 37°C.

Readout: The MIC is the lowest concentration with no visible turbidity.
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Caption: Standardized workflow for Minimum Inhibitory Concentration (MIC) determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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